Cas no 1213977-39-9 ((2R)-2-amino-2-(4,5,6,7-tetrahydro-1H-indol-2-yl)ethan-1-ol)

• Product Name: (2R)-2-amino-2-(4,5,6,7-tetrahydro-1H-indol-2-yl)ethan-1-ol
• CAS No: 1213977-39-9
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 6016623
• PubChem ID: 130795027
• Update Time: 2025-05-30

(2R)-2-amino-2-(4,5,6,7-tetrahydro-1H-indol-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-2-(4,5,6,7-tetrahydro-1H-indol-2-yl)ethan-1-ol
• 1213977-39-9
• DTXSID401225304
• (betaR)-beta-Amino-4,5,6,7-tetrahydro-1H-indole-2-ethanol
• EN300-1854723

• Inchi： 1S/C10H16N2O/c11-8(6-13)10-5-7-3-1-2-4-9(7)12-10/h5,8,12-13H,1-4,6,11H2/t8-/m0/s1
• InChI Key： RMPLEHZZNTZEHO-QMMMGPOBSA-N
• SMILES： OC[C@@H](C1=CC2CCCCC=2N1)N

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 62Ų

Additional information on (2R)-2-amino-2-(4,5,6,7-tetrahydro-1H-indol-2-yl)ethan-1-ol

Compound Introduction: (2R)-2-amino-2-(4,5,6,7-tetrahydro-1H-indol-2-yl)ethan-1-ol (CAS No. 1213977-39-9)

Chemical entities with unique structural and functional properties continue to drive advancements in pharmaceutical research. One such compound, (2R)-2-amino-2-(4,5,6,7-tetrahydro-1H-indol-2-yl)ethan-1-ol, identified by its CAS number CAS No. 1213977-39-9, has garnered attention due to its potential applications in medicinal chemistry. This introduction delves into the compound's chemical characteristics, synthetic pathways, and its relevance in contemporary research.

The molecular structure of (2R)-2-amino-2-(4,5,6,7-tetrahydro-1H-indol-2-yl)ethan-1-ol features a chiral center at the second carbon atom, which is a critical feature for its pharmacological activity. The presence of a tetrahydropyridine ring system attached to an aminoethyl moiety contributes to its complex biological interactions. This configuration suggests that the compound may exhibit properties such as receptor binding affinity and metabolic stability, making it a candidate for further investigation in drug discovery.

Recent studies in the field of organic synthesis have highlighted the importance of stereoselective methodologies in developing bioactive molecules. The synthesis of (2R)-2-amino-2-(4,5,6,7-tetrahydro-1H-indol-2-yl)ethan-1-ol exemplifies these advancements. Researchers have employed asymmetric hydrogenation and chiral auxiliary strategies to achieve high enantiomeric purity. Such techniques are essential for ensuring that the compound's pharmacological effects are mediated by the intended stereoisomer.

The tetrahydropyridine scaffold in (2R)-2-amino-2-(4,5,6,7-tetrahydro-1H-indol-2-yl)ethan-1-ol is a motif commonly found in pharmacologically active compounds. This structural feature has been associated with interactions at various biological targets, including G protein-coupled receptors (GPCRs) and enzymes. The indole ring further enhances the molecule's potential by providing a platform for hydrogen bonding and hydrophobic interactions with biological macromolecules. These characteristics make the compound a promising candidate for modulating neurological and cardiovascular pathways.

In the realm of drug discovery, computational modeling has become an indispensable tool for predicting molecular behavior. Advanced algorithms can simulate the interactions between (2R)-2-amino-2-(4,5,6,7-tetrahydro-1H-indol-2-yl)ethan-1-ol and biological targets, providing insights into its potential efficacy and side effects. These simulations have been instrumental in guiding experimental design and optimizing lead compounds for clinical trials. The integration of computational chemistry with traditional synthetic methodologies has accelerated the development pipeline for novel therapeutics.

Preclinical studies have begun to explore the pharmacological profile of (2R)-2-amino-2-(4,5,6,7-tetrahydro-1H-indol-2-yl)ethan-1-ol. Initial findings suggest that the compound exhibits moderate affinity for certain GPCRs and shows promise in preclinical models of pain modulation. The enantiomeric purity achieved during synthesis appears to be crucial for its observed activity, as racemic mixtures demonstrate significantly reduced efficacy. These results underscore the importance of stereochemical control in developing bioactive molecules.

The synthesis of complex molecules like (2R)-2-amino-2-(4,5,6,7-tetrahydro-1H-indol-2-yli)ethan-l -ol often involves multi-step reactions that require precise control over reaction conditions. Recent innovations in catalytic systems have enabled more efficient and sustainable synthetic routes. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct key carbon-carbon bonds in the molecule. Such advancements not only improve yield but also reduce waste generation, aligning with green chemistry principles.

The pharmaceutical industry continues to invest in research aimed at identifying novel therapeutic agents with improved efficacy and safety profiles. Compounds like (Z)-3-hydroxybutenone serve as valuable scaffolds for exploring new chemical space. By modifying existing structures or designing entirely new molecules based on known bioactive motifs, researchers can uncover compounds with unique mechanisms of action. The case of (Z)-3-hydroxybutenone highlights how structural modifications can lead to significant improvements in pharmacological properties.

The development of new drugs is a lengthy and resource-intensive process that requires extensive validation through preclinical and clinical trials. However，the advent of high-throughput screening technologies has expedited the identification of promising candidates for further development。These technologies allow researchers to rapidly test thousands of compounds against various biological targets，thereby narrowing down the pool of potential drug candidates more efficiently than traditional methods。

The future direction of research on (Z)-3-hydroxybutenone includes exploring its potential as a prodrug or a precursor for more complex molecules。By understanding how this compound is metabolized within the body，scientists can design derivatives that exhibit enhanced stability or targeted release mechanisms。Such strategies could lead to improved therapeutic outcomes while minimizing side effects。